Methyl 5-(2,4-difluorophenyl)isoxazole-3-carboxylate

Specification

• CAS No.: 1105191-49-8
• Molecular Formula: C11H7F2NO3
• Molecular Weight: 239.17 g/mol
• IUPAC Name: methyl 5-(2,4-difluorophenyl)-1,2-oxazole-3-carboxylate
• Standard InChI: InChI=1S/C11H7F2NO3/c1-16-11(15)9-5-10(17-14-9)7-3-2-6(12)4-8(7)13/h2-5H,1H3
• Standard InChI Key: FVQQUERDPUGSJW-UHFFFAOYSA-N
• SMILES: COC(=O)C1=NOC(=C1)C2=C(C=C(C=C2)F)F
• Canonical SMILES: COC(=O)C1=NOC(=C1)C2=C(C=C(C=C2)F)F

Introduction

Chemical Identity and Properties

Methyl 5-(2,4-difluorophenyl)isoxazole-3-carboxylate is an organic compound characterized by an isoxazole ring with specific functional group attachments. The compound is identified by the CAS registry number 1105191-49-8, which serves as a unique identifier in chemical databases and literature. The molecular formula of this compound is C11H7F2NO3, indicating its composition of 11 carbon atoms, 7 hydrogen atoms, 2 fluorine atoms, 1 nitrogen atom, and 3 oxygen atoms. The molecular weight of the compound is calculated to be 239.18 g/mol.

The compound is also known by several synonyms, including 5-(2,4-difluorophenyl)-3-isoxazolecarboxylic acid methyl ester and 3-isoxazolecarboxylic acid, 5-(2,4-difluorophenyl)-, methyl ester. These alternative names reflect different naming conventions but refer to the same chemical entity.

Structural Characteristics

The chemical structure of Methyl 5-(2,4-difluorophenyl)isoxazole-3-carboxylate features a five-membered isoxazole heterocyclic ring with a carboxylate group at position 3 and a 2,4-difluorophenyl substituent at position 5. The isoxazole ring contains adjacent nitrogen and oxygen atoms, which contributes to the compound's unique chemical properties and potential biological activity. The presence of two fluorine atoms at positions 2 and 4 of the phenyl ring further distinguishes this compound from other isoxazole derivatives.

Manufacturer	Product Number	Product Description	Packaging	Price (USD)	Last Updated
TRC	M219840	Methyl 5-(2,4-Difluorophenyl)isoxazole-3-carboxylate	50mg	$45	2021-12-16
TRC	M219840	Methyl 5-(2,4-Difluorophenyl)isoxazole-3-carboxylate	100mg	$60	2021-12-16
TRC	M219840	Methyl 5-(2,4-Difluorophenyl)isoxazole-3-carboxylate	500mg	$110	2021-12-16
Matrix Scientific	136840	Methyl 5-(2,4-difluorophenyl)isoxazole-3-carboxylate 95%+	5g	$429	2021-12-16
Matrix Scientific	136840	Methyl 5-(2,4-difluorophenyl)isoxazole-3-carboxylate 95%+	10g	$605	2021-12-16

This pricing information indicates that the compound is available in various quantities ranging from research-scale (50mg) to larger quantities (10g), with prices varying accordingly. The availability from multiple suppliers suggests that the compound has research significance and commercial demand.

Structural Analogues and Related Compounds

Several structurally related isoxazole derivatives share similarities with Methyl 5-(2,4-difluorophenyl)isoxazole-3-carboxylate. Understanding these structural analogues can provide insights into structure-activity relationships and potential applications.

Halogen-Substituted Analogues

Methyl 5-(4-chlorophenyl)isoxazole-3-carboxylate (CAS: 176593-36-5) is a closely related compound that features a chlorine substituent at the para position of the phenyl ring instead of the two fluorine atoms. This compound has a molecular weight of 237.64 g/mol and shares the same core isoxazole structure with a methyl carboxylate group at position 3.

Similarly, Methyl 5-(3-bromophenyl)isoxazole-3-carboxylate (CAS: 745078-74-4) represents another structural analogue with a bromine substituent at the meta position of the phenyl ring. These halogenated derivatives likely exhibit similar chemical properties but may differ in their biological activities due to the different electronic and steric effects of the halogen substituents.

Other Related Compounds

Other structurally related compounds include:

• Methyl 5-phenylisoxazole-3-carboxylate (CAS: 14441-90-8), which lacks halogen substituents on the phenyl ring

• 5-Phenylisoxazole-3-carboxylic acid, which is the carboxylic acid derivative without the methyl ester group

• Ethyl 5-(4-methoxyphenyl)isoxazole-3-carboxylate, which features an ethyl ester group and a methoxy substituent

These compounds share the core isoxazole-3-carboxylate scaffold but differ in their substituent patterns, potentially leading to different chemical properties and biological activities.